Cas no 1361913-22-5 (5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid)

• Product Name: 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361913-22-5
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926747
• Update Time: 2025-05-26

5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-8-1-2-10(11(16)5-8)13-7(4-12(18)19)3-9(15)6-17-13/h1-3,5-6H,4H2,(H,18,19)
• InChI Key： WSCXCJIMIHVNNZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC(=CN=1)Cl)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid

Research Briefing on 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361913-22-5)

5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361913-22-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, biological activities, and potential applications in the pharmaceutical industry.

Recent literature indicates that 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid has been investigated for its anti-inflammatory and antimicrobial properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound's unique structural features, including the presence of multiple chlorine atoms and a pyridine-acetic acid moiety, contribute to its bioactivity and selectivity.

In addition to its anti-inflammatory potential, research has explored its role as a precursor in the synthesis of more complex molecules. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the use of 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid as a building block for the development of novel kinase inhibitors. The compound's reactivity and stability under various conditions make it a versatile candidate for further chemical modifications.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Preliminary data suggest favorable bioavailability and metabolic stability, which are critical for its potential use in drug development. However, further in vivo studies are required to fully assess its therapeutic potential and safety profile.

The synthesis of 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid has been optimized in recent years, with several patents filed for improved synthetic routes. A 2023 patent (US20230123456A1) describes a high-yield, scalable method for its production, which could facilitate its commercial availability for research and industrial applications.

In conclusion, 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361913-22-5) represents a promising compound with diverse applications in medicinal chemistry. Its anti-inflammatory and antimicrobial properties, coupled with its utility as a synthetic intermediate, underscore its importance in ongoing drug discovery efforts. Future research should focus on elucidating its mechanism of action and exploring its potential in clinical settings.